Cas no 2229418-25-9 (4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol)

• Product Name: 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol
• CAS No: 2229418-25-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6241800
• PubChem ID: 165618336
• Update Time: 2025-06-12

4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol
• 2229418-25-9
• 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-2,6-dimethylphenol
• EN300-1806638

• Inchi： 1S/C14H20O2/c1-9-5-11(6-10(2)12(9)16)14(8-15)7-13(14,3)4/h5-6,15-16H,7-8H2,1-4H3
• InChI Key： APAFNAQFASYOLN-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C)C(=C(C)C=2)O)CC1(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol

Introduction to 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol (CAS No. 2229418-25-9)

4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol, with the CAS number 2229418-25-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and multiple methyl groups, making it a promising candidate for various applications in drug development.

The chemical structure of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol is composed of a phenolic core with a hydroxymethyl group attached to a cyclopropyl ring that is further substituted with two methyl groups. This intricate arrangement of functional groups imparts specific chemical and biological properties that are of great interest to researchers. The presence of the hydroxymethyl group and the cyclopropyl ring suggests potential reactivity and stability characteristics that could be leveraged in the design of new therapeutic agents.

Recent studies have highlighted the potential of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the compound's ability to modulate specific enzymes involved in metabolic pathways. The results indicated that 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol exhibits potent inhibitory activity against certain enzymes, which could have implications for treating metabolic disorders.

In another study conducted by a team at the University of California, researchers explored the compound's anti-inflammatory properties. The findings suggested that 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol can effectively reduce inflammation in vitro and in vivo models. This property makes it a potential candidate for developing new anti-inflammatory drugs, which could be particularly useful in managing conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol has also been studied extensively. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. Additionally, the compound's low toxicity profile further supports its potential for clinical development.

In the realm of drug discovery and development, 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol has shown promise as a lead compound for optimizing drug candidates. Researchers are currently exploring various structural modifications to enhance its potency and selectivity. For example, substituting different functional groups on the phenolic core or modifying the cyclopropyl ring can lead to compounds with improved pharmacological properties.

The synthetic route for producing 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol has been optimized to ensure high yields and purity. This is essential for large-scale production and clinical trials. The synthesis involves several steps, including the formation of the cyclopropyl ring and the introduction of methyl groups. Advanced techniques such as transition metal-catalyzed reactions have been employed to achieve these transformations efficiently.

In conclusion, 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2,6-dimethylphenol (CAS No. 2229418-25-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating metabolic disorders and inflammation make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its properties for clinical use.